Linetastine
Linetastine
Brand Name:
Vulcanchem
CAS No.:
110501-66-1
VCID:
VC20756370
InChI:
InChI=1S/C35H40N2O6/c1-3-41-35(39)43-31-19-18-27(26-32(31)40-2)12-10-11-17-33(38)36-22-25-37-23-20-30(21-24-37)42-34(28-13-6-4-7-14-28)29-15-8-5-9-16-29/h4-19,26,30,34H,3,20-25H2,1-2H3,(H,36,38)/b12-10+,17-11+
SMILES:
CCOC(=O)OC1=C(C=C(C=C1)C=CC=CC(=O)NCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)OC
Molecular Formula:
C35H40N2O6
Molecular Weight:
584.7 g/mol
Linetastine
CAS No.: 110501-66-1
Cat. No.: VC20756370
Molecular Formula: C35H40N2O6
Molecular Weight: 584.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 110501-66-1 |
|---|---|
| Molecular Formula | C35H40N2O6 |
| Molecular Weight | 584.7 g/mol |
| IUPAC Name | [4-[(1E,3E)-5-[2-(4-benzhydryloxypiperidin-1-yl)ethylamino]-5-oxopenta-1,3-dienyl]-2-methoxyphenyl] ethyl carbonate |
| Standard InChI | InChI=1S/C35H40N2O6/c1-3-41-35(39)43-31-19-18-27(26-32(31)40-2)12-10-11-17-33(38)36-22-25-37-23-20-30(21-24-37)42-34(28-13-6-4-7-14-28)29-15-8-5-9-16-29/h4-19,26,30,34H,3,20-25H2,1-2H3,(H,36,38)/b12-10+,17-11+ |
| Standard InChI Key | LUOUCHOLMUUZBO-SVSXJNCISA-N |
| Isomeric SMILES | CCOC(=O)OC1=C(C=C(C=C1)/C=C/C=C/C(=O)NCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)OC |
| SMILES | CCOC(=O)OC1=C(C=C(C=C1)C=CC=CC(=O)NCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)OC |
| Canonical SMILES | CCOC(=O)OC1=C(C=C(C=C1)C=CC=CC(=O)NCCN2CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)OC |
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